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Compound of Interest

Compound Name: Dimethylphosphite

Cat. No.: B8804443

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for
dimethylphosphite (CAS No. 868-85-9), a versatile reagent frequently utilized in chemical
synthesis and drug development. Adherence to these guidelines is critical for ensuring
personnel safety and minimizing environmental impact.

Hazard Identification and Classification

Dimethylphosphite is a combustible liquid that poses several health and environmental
hazards.[1][2][3][4] It is classified as a flammable liquid and vapor.[1][2] It is toxic in contact with
skin, causes serious eye irritation, and may cause an allergic skin reaction.[5][6] Furthermore, it
is suspected of causing genetic defects and cancer.[1][4][6] The substance is also harmful to
aquatic life with long-lasting effects.[1][6][7]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapour.[1]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin.[5]
o H319: Causes serious eye
Eye Irritation 2 o
irritation.[5][6]
. L H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction.[1][4][6]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 )
genetic defects.[1][4][6]
i . H351: Suspected of causing
Carcinogenicity 2
cancer.[1][4][6]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life
Environment, Chronic with long lasting effects.[1][6]

Physical and Chemical Properties

Understanding the physical and chemical properties of dimethylphosphite is essential for safe
storage and handling.

Table 2: Physical and Chemical Properties of Dimethylphosphite
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Property Value

Appearance Colorless liquid with a mild odor.[3][6]
CAS Number 868-85-9[1][3][5]

Molecular Formula C2H703P[1][3][6]

Molecular Weight 110.05 g/mol [3]

Boiling Point 170-171 °C[3][5]

Melting Point -60 °C[3]

Flash Point 54 °C to 85 °C[1][2][3][6]
Auto-ignition Temperature 237 °C[3][6]

Toxicological Data

Exposure to dimethylphosphite can have significant health effects. The following table

summarizes key toxicological data.

Table 3: Acute Toxicity Data for Dimethylphosphite

Route Species Value

Remarks

LD50 = 3040 - 3283

Oral Rat (male and female)
mg/kg bw[8]
LD50 = 1831 - 2815
Oral Mouse (male)
mg/kg bw[2][8]
Behavioral effects
] LD50 = 681 mg/kg[2] such as somnolence
Dermal Rabbit ]
[5] and ataxia were
observed.[5]
Inhalation Rat LC50 > 20 g/m3[2]
Eye Irritation Rabbit 20 mg/24H Moderate irritation.[2]
Skin Irritation Rabbit 500 mg/24H Mild irritation.[2]
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Safe Handling and Storage

Proper handling and storage procedures are paramount to minimize exposure risks.
4.1. Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][3][6]

» Use explosion-proof electrical, ventilating, and lighting equipment.[1]

o Ensure eyewash stations and safety showers are readily accessible.[2]

4.2. Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[3][5][6]

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[1][5][6]

o Respiratory Protection: If ventilation is inadequate, use a suitable respirator with an
appropriate filter.[1][6]

4.3. Handling Procedures

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

o Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[2]
» Avoid breathing vapors or mist.[1][5]
» Avoid contact with skin, eyes, and clothing.[5]
» Wash hands thoroughly after handling.[3][5]

4.4. Storage Conditions
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e Store in a cool, dry, and well-ventilated place.[3][5]
» Keep containers tightly closed.[1][5]
o Store locked up.[1][6]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.[3]

Emergency Procedures
In the event of an emergency, follow these procedures.
5.1. First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[5][6]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[5]
Remove contaminated clothing and wash it before reuse.[1] Seek immediate medical
attention.[5]

o Eye Contact: Rinse cautiously with water for several minutes.[5][6] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[5]

¢ Ingestion: Do NOT induce vomiting.[5][6] Rinse mouth with water and consult a physician.[5]
Never give anything by mouth to an unconscious person.[5]

5.2. Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[1]
[5] For large fires, use water spray or fog.[5]

o Specific Hazards: Flammable liquid and vapor.[1] Vapors may form explosive mixtures with
air and can travel to a source of ignition and flash back.[2] Containers may explode when
heated.[2][7]
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» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][2]

5.3. Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area.[5] Wear appropriate personal
protective equipment.[5][6] Ensure adequate ventilation and remove all sources of ignition.[2]

[5]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let
the product enter drains or watercourses.[5][6]

e Containment and Cleanup: Absorb the spill with inert material such as sand or earth.[2][6]
Collect the material in a suitable, closed container for disposal.[6]

Experimental Protocols

Detailed experimental methodologies for toxicological and ecotoxicological studies are not
typically provided in Safety Data Sheets. These protocols are highly specific to the study being
conducted and are generally found in peer-reviewed scientific literature or specialized
toxicology databases. For researchers requiring this level of detail, it is recommended to
consult the original research papers that generated the data summarized in Section 3.

Logical Workflow for Handling a Dimethylphosphite
Spill

The following diagram illustrates the logical steps to be taken in the event of a
dimethylphosphite spill.
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Dimethylphosphite Spill Response Workflow
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Caption: Workflow for responding to a dimethylphosphite spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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